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Compound of Interest

Compound Name: Tetrachloroaurate

Cat. No.: B171879 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount to both personal safety and the integrity of experimental outcomes.

This guide provides essential, immediate safety and logistical information for handling

Tetrachloroaurate, a corrosive and hazardous substance. Adherence to these protocols, from

operational procedures to disposal plans, is critical for a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Tetrachloroaurate and its hydrated forms, such as Hydrogen tetrachloroaurate(III) trihydrate

and Sodium Tetrachloroaurate(III) hydrate, are classified as hazardous. They can cause

severe skin burns, eye damage, and respiratory tract irritation.[1][2][3] Ingestion may lead to

severe and permanent damage to the digestive tract.[2] Therefore, the use of appropriate

Personal Protective Equipment (PPE) is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Tetrachloroaurate
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PPE Category Specification Standard/Reference

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, Elbow

length PVC gloves).[3][4]

EN 374

Eye and Face Protection
Safety goggles or a full-face

shield.[3][4]

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Respiratory Protection

Use in a chemical fume hood

is required.[1][2] If a respirator

is necessary, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1] Specific respirator

types are required at different

exposure concentrations.[5]

NIOSH (US) or EN 149 (EU)

Body Protection

Laboratory coat or apron,

flame and chemical resistant

protective clothing.[5][6]

---

Operational Plan for Handling Tetrachloroaurate
A systematic approach is essential for safely handling Tetrachloroaurate.

1. Preparation:

Ensure an eyewash station and safety shower are readily accessible and in good working

order.[2][7]

Work exclusively in a well-ventilated area, preferably within a chemical fume hood.[1][2]

Before handling, inspect all PPE for any signs of damage.

Have spill cleanup materials readily available.

2. Handling the Compound:
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Avoid all personal contact, including inhalation of dust or vapors.[3][4]

Wear the appropriate PPE as detailed in Table 1.

Minimize the generation of dust.[2]

Use appropriate tools, such as spatulas and weighing paper, for handling the powder.

Keep containers tightly closed when not in use.[2][5]

3. Storage:

Store in a cool, dry, well-ventilated area.[3][5]

Keep containers tightly sealed.[2][5]

Store away from incompatible materials such as strong oxidizing agents, bases, carbonates,

cyanides, and sulfides.[2][5]

The material is light-sensitive and hygroscopic (absorbs moisture from the air), so it should

be protected from light and moisture.[2]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Table 2: Emergency First-Aid Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.espimetals.com/index.php/msds/276-Sodium%20Tetrachloroaurate
https://datasheets.scbt.com/sc-250067.pdf
https://pim-resources.coleparmer.com/sds/00703.pdf
https://pim-resources.coleparmer.com/sds/00703.pdf
https://www.colonialmetals.com/wp-content/uploads/2016/12/2007-Sodium-Tetrachloroaurate-III-hydrate.pdf
https://www.espimetals.com/index.php/msds/276-Sodium%20Tetrachloroaurate
https://www.colonialmetals.com/wp-content/uploads/2016/12/2007-Sodium-Tetrachloroaurate-III-hydrate.pdf
https://pim-resources.coleparmer.com/sds/00703.pdf
https://www.colonialmetals.com/wp-content/uploads/2016/12/2007-Sodium-Tetrachloroaurate-III-hydrate.pdf
https://pim-resources.coleparmer.com/sds/00703.pdf
https://www.colonialmetals.com/wp-content/uploads/2016/12/2007-Sodium-Tetrachloroaurate-III-hydrate.pdf
https://pim-resources.coleparmer.com/sds/00703.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing all

contaminated clothing and shoes. Seek

immediate medical attention.[2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[2][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][5]

Spill Response:

Minor Spills:

Clean up spills immediately, observing all personal protection precautions.[2]

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.

[2]

Avoid dust formation.[1]

Provide ventilation.[2]

Major Spills:

Evacuate the area and move upwind.[4]

Alert emergency responders and inform them of the location and nature of the hazard.[4]
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Wear full body protective clothing and a self-contained breathing apparatus.[4]

The following diagram outlines the logical workflow for handling a Tetrachloroaurate spill.
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Caption: Tetrachloroaurate Spill Response Workflow.

Disposal Plan
Proper disposal of Tetrachloroaurate and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All waste materials, including unused Tetrachloroaurate, contaminated

PPE, and spill cleanup materials, must be collected in a designated, clearly labeled

hazardous waste container.[4][5]

Regulatory Compliance: Chemical waste generators must determine if a discarded chemical

is classified as a hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[2]

Additionally, waste generators must consult state and local hazardous waste regulations to

ensure complete and accurate classification.[2] Catalysts and expensive metals should be

recovered for reuse or recycling whenever possible.[4]

Disposal Method: Dispose of the contents and container in accordance with all local,

regional, national, and international regulations.[5] Do not allow the material to enter drains

or be released into the environment.[3][7]

The following diagram illustrates the decision-making process for the disposal of

Tetrachloroaurate waste.
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Caption: Tetrachloroaurate Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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